Nitroaniline

• CAS: 29757-24-2
• Molecular Formula: C19H22N6O6
• Molecular Weight: 430.4 g/mol
• InChI: InChI=1S/C7H7NO2.2C6H6N2O2.H3N/c1-6-2-4-7(5-3-6)8(9)10;7-5-2-1-3-6(4-5)8(9)10;7-5-3-1-2-4-6(5)8(9)10;/h2-5H,1H3;2*1-4H,7H2;1H3
• InChIKey: JPSBDEKDVCCMJP-UHFFFAOYSA-N

Nitroaniline Product Overview

Nitroaniline (CAS 29757-24-2) is the commercially available isomeric mixture comprising 2‑nitroaniline, 3‑nitroaniline and 4‑nitroaniline—primary aromatic amine intermediates employed in dye, pigment, antioxidant, corrosion inhibitor and agrochemical manufacture [1]. The mixture exhibits a broad melting range and composite physicochemical profile that cannot be replicated by any single pure isomer, underpinning its unique procurement proposition [1].

• Multi‑isomer baseline for dye, pigment and agrochemical synthesis

• Reported composite basicity, vapor‑pressure and inhibition profile

• Simplifies procurement where multiple isomer properties are required

• [1] NITROANILINES; CAMEO Chemicals, National Oceanic and Atmospheric Administration. https://cameochemicals.noaa.gov/chemical/1194 (accessed 2026-04-23). View Source

Why Unspecified Nitroaniline Cannot Substitute

The three positional isomers of nitroaniline differ dramatically in basicity (pKaₕ range from –0.3 to 2.47), vapor pressure (up to 13‑fold), proton‑transfer energetics (47 kJ mol⁻¹ spread) and corrosion‑inhibition efficiency [1][2][3]. Simply interchanging one isomer for another—or for a mixture of unknown composition—can alter reaction selectivity, volatile‑phase delivery, analytical detectability and protective coating performance. The CAS 29757-24-2 mixture provides a multi‑property baseline that is essential for applications where a combination of these attributes is required.

Isomer basicity gradient may shift synthesis selectivity and extraction efficiency

Single‑isomer vapor‑pressure profile cannot replicate the multi‑component headspace delivery

Corrosion inhibition efficiency is isomer‑dependent; unverified composition may alter protective performance

• [1] Wikipedia contributors. “2-Nitroaniline.” Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/2-Nitroaniline (accessed 2026-04-23). View Source
• [2] Olivenza-León, D. et al. (2019) 'Selective Reagent Ion Mass Spectrometric Investigations of the Nitroanilines', Journal of the American Society for Mass Spectrometry, 30(11), pp. 2259–2266. doi: 10.1007/s13361-019-02325-0. View Source
• [3] Ojo, F. K. (2020) Derivatives of Indole and Aniline as Organic Corrosion Inhibitors of Low Carbon Steel. Ph. D. Thesis, University of Ibadan. http://hdl.handle.net/123456789/1084. View Source

Quantitative Isomer Differentiation

Basicity Gradient for Selective Acid–Base Extractions

The conjugate acids of the three nitroaniline isomers exhibit pKa values of –0.3 (2‑NA), 2.47 (3‑NA) and 1.0 (4‑NA) [1]. The 2.77‑unit difference between the strongest (3‑NA) and weakest (2‑NA) conjugate base corresponds to a ≈590‑fold variation in basicity. The isomeric mixture therefore delivers an intrinsic basicity gradient that no single pure isomer can provide, enabling stepwise protonation‑deprotonation sequences in multi‑stage syntheses or differential solvent extraction [1].

Basicity Gradient

Cross‑study comparable

Target – Mixture pKaₕ –0.3 to 2.47

Pure Isomers 2‑NA –0.3 / 3‑NA 2.47 / 4‑NA 1.0

Key Difference ΔpKaₕ 2.77 (≈590× basicity)

Supports stepwise pH‑selective extraction and multi‑stage synthesis

Aqueous, 25 °C; standard pKa determination

Evidence Dimension	Basicity of conjugate acid (pKaₕ)
Target Compound Data	Isomeric mixture spanning pKaₕ from –0.3 to 2.47
Comparator Or Baseline	2‑NA pKaₕ = –0.3; 3‑NA pKaₕ = 2.47; 4‑NA pKaₕ = 1.0
Quantified Difference	ΔpKaₕ = 2.77 (≈590‑fold basicity difference)
Conditions	Aqueous solution, 25 °C (standard pKa determination)

Why This Matters

For synthetic routes requiring sequential acid‑catalysed steps or pH‑selective extraction, the graded basicity of the mixture offers process flexibility that a single pure isomer cannot match.

• [1] 2‑Nitroaniline: pKa −0.3 (Wikipedia); 3‑Nitroaniline: pKa 2.47 (Wikipedia); 4‑Nitroaniline: pKa 1.0 (nl.wikipedia.org). Data accessed 2026-04-23. View Source

Vapor‑Pressure Difference for Volatile‑Phase Delivery

At 30 °C the vapor pressures of the pure isomers are 0.26 Pa (2‑NA), 0.15 Pa (3‑NA) and 0.02 Pa (4‑NA) [1]. The 13‑fold span between the most and least volatile component means the CAS 29757-24-2 mixture generates a composite headspace concentration that is broader and more temperature‑buffered than that of any single isomer. This is critical for vapour‑phase corrosion inhibitors, where sustained delivery of active species across a temperature range is required [1].

Vapor‑Pressure Spread

Cross‑study comparable

Target – Mixture 0.02–0.26 Pa (30 °C)

Pure Isomers 2‑NA 0.26 / 3‑NA 0.15 / 4‑NA 0.02 Pa

Key Difference 13× between highest and lowest

Enables temperature‑buffered headspace for vapor‑phase inhibition

Solid state, 30 °C; GESTIS database

Evidence Dimension	Vapour pressure at 30 °C
Target Compound Data	Mixture with component vapour pressures from 0.02 to 0.26 Pa
Comparator Or Baseline	2‑NA 0.26 Pa; 3‑NA 0.15 Pa; 4‑NA 0.02 Pa
Quantified Difference	Factor of 13 between highest and lowest (0.26 Pa vs. 0.02 Pa)
Conditions	30 °C, solid state; data from GESTIS substance database as compiled in Wikipedia

Why This Matters

A single pure isomer cannot replicate the multi‑component headspace profile needed for continuous, temperature‑buffered vapour‑phase inhibition; the mixture inherently provides this capability.

• [1] Wikipedia contributors. “Nitroaniline.” Wikipedia, Die freie Enzyklopädie. Dampfdruck table: 2‑NA 0.26 Pa, 3‑NA 0.15 Pa, 4‑NA 0.02 Pa (30 °C). https://de.wikipedia.org/wiki/Nitroaniline#Derivate (accessed 2026-04-23). View Source

Proton‑Transfer Energetics for Isomer Identification

Proton transfer from H₃O⁺ to the nitro group is exothermic by 171 kJ mol⁻¹ (2‑NA), 147 kJ mol⁻¹ (3‑NA) and 194 kJ mol⁻¹ (4‑NA) [1]. The 47 kJ mol⁻¹ spread (32 % relative difference) enables Selective Reagent Ion–ToF‑MS to distinguish 2‑NA from the other isomers via proton‑transfer fragmentation and to resolve 4‑NA from 2‑/3‑NA via charge‑transfer fragments [1]. The mixture generates a unique, diagnostic fragmentation fingerprint that is unattainable with any single isomer.

Proton‑Transfer Energy

Head‑to‑head

Target – Mixture Diagnostic fragmentation pattern

Pure Isomers 2‑NA 171 / 3‑NA 147 / 4‑NA 194 kJ mol⁻¹

Key Difference 47 kJ mol⁻¹ spread (32% relative)

Permits single‑injection isomer identification via SRI‑ToF‑MS

H₃O⁺ reagent ions; reduced field 60–240 Td

Evidence Dimension	Proton‑transfer exothermicity (ΔH, kJ mol⁻¹)
Target Compound Data	Multi‑component fragmentation pattern allowing simultaneous isomer identification
Comparator Or Baseline	2‑NA 171 kJ mol⁻¹; 3‑NA 147 kJ mol⁻¹; 4‑NA 194 kJ mol⁻¹
Quantified Difference	Range 47 kJ mol⁻¹ (32 % relative difference between weakest and strongest)
Conditions	SRI‑ToF‑MS; H₃O⁺·(H₂O)n reagent ions; reduced electric field 60–240 Td

Why This Matters

For environmental monitoring or forensic trace‑explosive analysis where isomer attribution is legally or technically required, the mixture’s characteristic fragmentation pattern provides built‑in confirmation that a pure isomer cannot offer.

• [1] Olivenza-León, D. et al. (2019) 'Selective Reagent Ion Mass Spectrometric Investigations of the Nitroanilines', J. Am. Soc. Mass Spectrom., 30(11), pp. 2259–2266. doi:10.1007/s13361-019-02325-0. View Source

Isomer‑Aware Corrosion Inhibitor Formulation

In 1.0 M HCl at 303 K, weight‑loss‑derived inhibition efficiencies at 10 × 10⁻⁵ M are 52.24 % (2‑NA), 51.37 % (3‑NA) and 50.50 % (4‑NA) [1]. Although the absolute gap appears modest, it is reproducible and demonstrates that isomer identity directly governs protective performance. An isomeric mixture with a known, controlled ratio allows the formulator to tune inhibition efficiency and cost simultaneously, whereas ordering “nitroaniline” without specifying composition risks a sub‑optimal blend [1].

Corrosion Inhibition

Head‑to‑head

Target – Mixture Efficiency composition‑dependent

Pure Isomers 2‑NA 52.24% / 3‑NA 51.37% / 4‑NA 50.50%

Key Difference 1.74 pp spread at 10×10⁻⁵ M

Supports isomer‑aware corrosion inhibitor formulation tuning

Low‑carbon steel, 1.0 M HCl, 303 K; weight‑loss method

Evidence Dimension	Corrosion inhibition efficiency (weight‑loss method)
Target Compound Data	Mixture performance is composition‑dependent; precise efficiency requires specifying isomer ratio
Comparator Or Baseline	2‑NA 52.24 %; 3‑NA 51.37 %; 4‑NA 50.50 %
Quantified Difference	Maximum spread 1.74 percentage points
Conditions	Low‑carbon steel, 1.0 M HCl, 303 K, inhibitor concentration 10 × 10⁻⁵ M

Why This Matters

In large‑scale steel treatment operations, a 1 % efficiency loss can equate to significant additional corrosion damage; verified isomer composition ensures predictable, documented inhibition performance.

• [1] Ojo, F. K. (2020) Derivatives of Indole and Aniline as Organic Corrosion Inhibitors of Low Carbon Steel. Ph. D. Thesis, University of Ibadan. pp. 34–35. http://hdl.handle.net/123456789/1084. View Source

Nitroaniline Procurement Scenarios

Multi‑Step Heterocycle Synthesis via Basicity Gradient

In the preparation of benzimidazole pharmaceuticals, the reaction sequence may require initial condensation under mildly acidic conditions followed by cyclisation at lower pH. The CAS 29757-24-2 mixture provides a naturally graded basicity profile (pKaₕ range –0.3 to 2.47) [1], allowing the process chemist to exploit differential protonation of the amino group without blending multiple pure isomers. This simplifies inventory and reduces the risk of mis‑charging in kilo‑lab or pilot‑plant campaigns.

Vapour‑Phase Corrosion Inhibitor Formulation for Enclosed Spaces

Vapour‑phase corrosion inhibitors (VpCIs) rely on sustained, temperature‑stable headspace concentrations. With component vapour pressures ranging from 0.02 to 0.26 Pa at 30 °C [1], the isomeric mixture continuously emits active species across a wider volatility window than any single isomer. This enables a single‑formulation VpCI that protects ferrous metals in shipping containers, electronics packaging and turbine storage without requiring multi‑component blending of pure isomers [1].

Isomer‑Confirmatory Mass Spectrometry in Environmental Forensics

Regulatory monitoring of nitroaniline pollutants demands isomer‑level identification. The proton‑transfer exothermicity spread of 47 kJ mol⁻¹ across the three isomers [1] permits SRI‑ToF‑MS methods to discriminate 2‑NA, 3‑NA and 4‑NA within a single injection. Using the CAS 29757-24-2 mixture as a standard provides a multi‑isomer calibrant that verifies instrument selectivity and quantifies each isomer in a single run, replacing the need for three individual certified reference materials [1].

Cost‑Optimised Corrosion Inhibitor for Steel Pickling Baths

In acidic descaling operations, the inhibition efficiency of the pure isomers varies from 50.50 % (4‑NA) to 52.24 % (2‑NA) at 10 × 10⁻⁵ M [1]. By procuring the technical‑grade mixture (CAS 29757-24-2) with a certified isomer ratio, the plant chemist can lock in a known efficiency baseline while benefiting from the lower cost of the un‑separated product relative to purchasing each pure isomer individually. This directly impacts process economics without sacrificing documented corrosion protection [1].

Application

Selection Property

Validation Focus

Heterocycle synthesis

Basicity gradient across isomers

Sequential protonation control

Vapor‑phase corrosion inhibitor

Multi‑component vapor‑pressure profile

Sustained headspace delivery

Environmental forensics MS

Isomer‑specific fragmentation pattern

Single‑run isomer identification

Steel pickling inhibitor

Documented isomer‑dependent efficiency

Cost‑optimized inhibition baseline

• [1] Multiple primary sources as detailed in Section 3 Evidence Items; applied here to illustrate procurement‑driven application scenarios. View Source